![molecular formula C5H2Cl2FN3O B1460338 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide CAS No. 2006277-92-3](/img/structure/B1460338.png)
2,6-Dichloro-5-fluoropyrimidine-4-carboxamide
Overview
Description
Molecular Structure Analysis
The molecular formula of 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide is C5H2Cl2FN3O. Its molecular weight is 209.99 g/mol.Chemical Reactions Analysis
While specific chemical reactions involving 2,6-Dichloro-5-fluoropyrimidine-4-carboxamide are not available, it is used as a starting material in the synthesis of 2,6-disubstituted 4-fluoropyrimidines.Physical And Chemical Properties Analysis
2,6-Dichloro-5-fluoropyrimidine-4-carboxamide is a solid at room temperature . It is stored in a refrigerator .Scientific Research Applications
Synthesis of Kinase Inhibitors
2,6-Dichloro-5-fluoropyrimidine-4-carboxamide serves as a precursor in the synthesis of kinase inhibitors. A study by Wada et al. (2012) demonstrated the regioselective synthesis of novel 2,4-disubstituted-5-fluoropyrimidines, highlighting their potential application in cancer therapy as kinase inhibitors. This research outlines a synthetic route that allows for the selective substitution at the pyrimidine ring, which is crucial for the development of targeted anticancer agents (Wada et al., 2012).
Development of Deoxycytidine Kinase Inhibitors
Zhang et al. (2009) focused on the development of deoxycytidine kinase (dCK) inhibitors, a class of compounds that have shown promise in cancer treatment. Their research describes a practical synthesis pathway for a key intermediate, leveraging 2,6-dichloro-5-fluoropyrimidine, which underscores its value in the synthesis of biologically active molecules with potential therapeutic applications (Zhang et al., 2009).
Optimization of Synthetic Processes
Yongfeng et al. (2015) presented a study on optimizing the synthesis of 2,6-dichloro-5-fluoropyrimidine, demonstrating the compound's significance in the chemical industry, particularly for its applications in pharmaceutical research and development. The study explored various reaction conditions to maximize yield, providing valuable insights into the efficient production of this compound (Yongfeng et al., 2015).
Medicinal Chemistry Building Blocks
Liu et al. (2019) developed a concise and efficient method for synthesizing 2,6-disubstituted 4-fluoropyrimidines, using 2,6-dichloro-5-fluoropyrimidine-4-carboxamide as a starting material. This approach highlights the compound's utility as a building block in medicinal chemistry, facilitating the creation of diverse therapeutic agents (Liu et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2,6-dichloro-5-fluoropyrimidine-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2FN3O/c6-3-1(8)2(4(9)12)10-5(7)11-3/h(H2,9,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOSMAWWYJCZHGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(N=C(N=C1Cl)Cl)C(=O)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-5-fluoropyrimidine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.